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Compound of Interest

Compound Name: Pyridine hydrochloride

Cat. No.: B140530 Get Quote

Introduction: Pyridine hydrochloride (C₅H₅N·HCl), the hydrochloride salt of pyridine, is a

versatile reagent and mild acid catalyst frequently employed in organic synthesis.[1][2] It serves

as an intermediate in the production of pharmaceuticals and other biologically active

compounds.[1] Given its reactivity and potential hazards, a comprehensive understanding of its

safety profile is paramount for researchers, scientists, and drug development professionals to

ensure safe handling and mitigate risks in the laboratory and during scale-up operations. This

guide provides an in-depth summary of critical safety information based on available Safety

Data Sheets (SDS).

Physical and Chemical Properties
Pyridine hydrochloride is a white to light brown, hygroscopic solid.[3][4][5] It is highly soluble

in water and ethanol.[1] Key quantitative physical properties are summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b140530?utm_src=pdf-interest
https://www.benchchem.com/product/b140530?utm_src=pdf-body
https://grokipedia.com/page/Pyridinium_chloride
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0725473.htm
https://grokipedia.com/page/Pyridinium_chloride
https://www.benchchem.com/product/b140530?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/61904.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB0725473_EN.htm
https://www.fishersci.com/store/msds?partNumber=AAA10871&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://grokipedia.com/page/Pyridinium_chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 628-13-7 [3][6]

Molecular Formula C₅H₅N · HCl [6]

Molecular Weight 115.56 g/mol [4][6]

Appearance
White to light brown/beige

solid
[3][4][7]

Melting Point 140 - 147 °C (284 - 297 °F) [5][6][7]

Boiling Point 222 - 224 °C (432 - 435 °F) [5][6][8]

Water Solubility 85 g/100 mL [1][9]

Hazard Identification and Classification
Pyridine hydrochloride is classified as harmful and an irritant.[1] It poses risks if swallowed,

inhaled, or if it comes into contact with skin, and causes serious irritation to the eyes and skin.

[6][10]

Hazard Classification Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[6]

[10]

Acute Toxicity, Dermal Category 4
Harmful in contact with skin[5]

[7]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[8]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[6]

[10]

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation[6][10]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[8]
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Toxicological Profile
The primary toxicological concern is acute toxicity upon ingestion.[6] Chronic exposure may

affect the liver and kidneys.[3][10]

Metric Value Species Source

LD50 Oral 1,600 mg/kg Rat [6][8]

Carcinogenicity

Not classified as a

carcinogen by IARC,

NTP, or OSHA.

N/A [6][11]

Experimental Protocols
Detailed experimental methodologies for toxicological endpoints such as the LD50 value are

not typically provided in standard Safety Data Sheets. The LD50 value cited is often sourced

from databases like the Registry of Toxic Effects of Chemical Substances (RTECS).[6][8] These

studies generally follow standardized guidelines, such as those from the Organisation for

Economic Co-operation and Development (OECD), which involve administering the substance

to animals (e.g., rats) at various dose levels to determine the lethal dose for 50% of the test

population.

Safe Handling, Storage, and Emergency Procedures
Proper handling and storage are critical to minimize exposure and ensure safety. This involves

a logical workflow from preparation to disposal.
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Preparation

Handling Operations

Post-Handling & Storage

Review SDS & SOPs

Ensure Engineering Controls
(Fume Hood, Eyewash)

Don Appropriate PPE

Use in Well-Ventilated Area
Avoid Dust Formation

Avoid Contact with Skin, Eyes
Avoid Ingestion/Inhalation

Decontaminate Work Area
Wash Hands Thoroughly

Store in Tightly Closed Container
Dry, Cool, Well-Ventilated Area

Dispose of Waste in
Approved, Labeled Container
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Routes of Exposure & Immediate Actions

Exposure Occurs

Inhalation:
Move to fresh air.

If not breathing, give artificial respiration.

Skin Contact:
Wash off with soap & plenty of water.

Remove contaminated clothing.

Eye Contact:
Rinse with water for at least 15 mins.

Remove contact lenses if possible.

Ingestion:
Rinse mouth with water.

Do NOT induce vomiting.

Consult a Physician
Show the Safety Data Sheet

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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